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Compound of Interest

Compound Name: BF-168

Cat. No.: B3182409 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
The BF-168 fluorescent probe is a styrylbenzoxazole derivative with significant applications in

the field of neurodegenerative disease research, particularly Alzheimer's disease. Its ability to

selectively bind to amyloid-β (Aβ) plaques, a key pathological hallmark of Alzheimer's, makes it

a valuable tool for the visualization and quantification of these protein aggregates in brain

tissue. This technical guide provides a comprehensive overview of the BF-168 probe, including

its chemical and photophysical properties, binding characteristics, and detailed protocols for its

use in experimental settings.

Core Properties of BF-168
BF-168, with the chemical name 6-(2-fluoroethoxy)-2-[2-(4-

methylaminophenyl)ethenyl]benzoxazole, is a lipophilic molecule designed to cross the blood-

brain barrier. Its core properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₈H₁₇FN₂O₂ [1]

Molecular Weight 312.34 g/mol [1]

Excitation Wavelength 380-420 nm [1]

Emission Wavelength >450 nm [1]

Solubility
Soluble in methanol and

ethanol
[1]

Storage -20°C

Photophysical and Binding Characteristics
The utility of BF-168 as a fluorescent probe is defined by its photophysical properties and its

binding affinity to its target molecules. While specific values for the molar extinction coefficient

and quantum yield of BF-168 are not readily available in the reviewed literature, its high affinity

for amyloid-β aggregates has been well-documented.

Target Binding Affinity (Kᵢ)
Binding Affinity
(K𝒹)

Reference

Aβ1-42 aggregates 6.4 nM 6.8 ± 1.4 nM

Aβ1-40 aggregates Not Reported 10.6 ± 1.5 nM

Tau fibrils Not Reported Not Reported

Note: While a specific binding affinity for BF-168 to tau fibrils has not been reported, a related

benzimidazole derivative, BF-188, has shown high affinity (Kᵢ < 10 nM) for both amyloid-β and

tau fibrils, suggesting potential cross-reactivity.

Experimental Protocols
Synthesis of BF-168
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The synthesis of BF-168 involves a multi-step process, beginning with the condensation of 4-

fluoro-2-aminophenol with 4-(methylamino)benzoic acid to form the benzoxazole core, followed

by subsequent modifications to introduce the fluoroethoxy group. A general synthetic scheme

for related benzoxazole derivatives is outlined below.
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Synthesis of Benzoxazole Core

Introduction of Fluoroethoxy Group

4-Fluoro-2-aminophenol Condensation

4-(Methylamino)benzoic_acid

Benzoxazole_derivative

Alkylation BF-1682-Fluoroethyl_tosylate
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Start

Deparaffinize and Rehydrate
Brain Sections

Antigen Retrieval
(e.g., formic acid treatment)

Block Non-specific Binding
(e.g., with BSA)

Incubate with BF-168 Solution
(e.g., 100 µM in 50% ethanol)

Wash with PBS

Mount with Antifade Reagent

Visualize under Fluorescence Microscope
(Ex: 380-420 nm, Em: >450 nm)

End
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Start

Prepare Transgenic Mouse Model
(e.g., APP/PS1)

Administer [¹⁸F]BF-168 via
intravenous injection

Synthesize [¹⁸F]BF-168

Perform Dynamic PET Scan

Reconstruct PET Images

Analyze Tracer Uptake and
Distribution in the Brain

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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